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Compound of Interest

Compound Name: 4-Vinyl-1,3-dioxolan-2-one

Cat. No.: B1349326

This guide provides essential physicochemical data for 4-Vinyl-1,3-dioxolan-2-one, a
compound of interest for researchers, scientists, and professionals in drug development. The
information is presented to facilitate easy access and comparison for experimental and
developmental applications.

Physicochemical Properties

4-Vinyl-1,3-dioxolan-2-one, also known as Vinylethylene Carbonate (VEC), is a heterocyclic
organic compound. Its core molecular and physical properties are summarized below.

Property Value
Molecular Formula C5H603[11[2][31[41[5]
Molecular Weight 114.10 g/mol [2][3][5][6]

Experimental Protocols

The determination of the molecular formula and weight of 4-Vinyl-1,3-dioxolan-2-one is
achieved through standard analytical chemistry techniques.

Determination of Molecular Formula: The empirical formula is typically determined through
elemental analysis, which measures the mass percentages of each element (carbon,

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1349326?utm_src=pdf-interest
https://www.benchchem.com/product/b1349326?utm_src=pdf-body
https://www.benchchem.com/product/b1349326?utm_src=pdf-body
https://www.chembk.com/en/chem/4-Vinyl-1,3-dioxolan-2-one
https://www.sigmaaldrich.com/CA/en/product/aldrich/496820
https://www.sigmaaldrich.com/HK/zh/product/aldrich/496820
https://m.chemicalbook.com/ProductChemicalPropertiesCB9504374_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/496820
https://www.sigmaaldrich.com/CA/en/product/aldrich/496820
https://www.sigmaaldrich.com/HK/zh/product/aldrich/496820
https://www.sigmaaldrich.com/US/en/product/aldrich/496820
https://www.scbt.com/p/4-vinyl-1-3-dioxolan-2-one-4427-96-7
https://www.benchchem.com/product/b1349326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

hydrogen, and oxygen) in a pure sample. The molecular formula is then established by mass
spectrometry, which provides the molar mass of the compound.

Determination of Molecular Weight: High-resolution mass spectrometry is the primary method
for accurately determining the molecular weight of a compound. This technique measures the
mass-to-charge ratio of ionized molecules, allowing for a precise calculation of the molecular

mass.

Logical Relationship Diagram

The following diagram illustrates the relationship between the common name, molecular
formula, and molecular weight of 4-Vinyl-1,3-dioxolan-2-one.
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Core properties of 4-Vinyl-1,3-dioxolan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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